Cas no 2694726-04-8 ((1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine)

• Product Name: (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine
• CAS No: 2694726-04-8
• MF: C₄H₅F₆N
• MW: 181.079622030258
• CID: 5613493
• PubChem ID: 89746343
• Update Time: 2025-06-11

(1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15182053
• 1,1,1,3,3,3-hexafluoro-N-methylpropan-2-amine
• (1,1,1,3,3,3-hexafluoropropan-2-yl)(methyl)amine
• EN300-33048178
• 2694726-04-8
• (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine

• Inchi： 1S/C4H5F6N/c1-11-2(3(5,6)7)4(8,9)10/h2,11H,1H3
• SMILES： FC(C(C(F)(F)F)NC)(F)F

Computed Properties

• Exact Mass: 181.03261814g/mol
• Monoisotopic Mass: 181.03261814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine

Comprehensive Overview of (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine (CAS No. 2694726-04-8)

(1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine, with the CAS number 2694726-04-8, is a fluorinated amine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic IUPAC name, features a hexafluoropropan-2-yl group bonded to a methylamine moiety, making it a subject of interest for researchers and industrial chemists alike. Its molecular structure combines the stability of fluorine atoms with the reactivity of amine groups, offering a versatile platform for further chemical modifications.

The growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and advanced materials has placed (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine in the spotlight. Fluorinated amines, in particular, are valued for their ability to enhance the bioavailability and metabolic stability of active ingredients. This compound’s CAS No. 2694726-04-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, physicochemical properties, and potential applications, underscoring the need for a detailed and accessible resource.

One of the key advantages of (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine lies in its potential role as a building block for more complex molecules. The presence of six fluorine atoms imparts exceptional electron-withdrawing characteristics, which can influence the reactivity of adjacent functional groups. This property is particularly valuable in medicinal chemistry, where fluorinated analogs are often designed to improve drug efficacy and reduce side effects. Researchers exploring fluorine-containing intermediates frequently highlight this compound as a promising candidate for further development.

In addition to its pharmaceutical applications, (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine has potential uses in material science. Fluorinated compounds are known for their thermal and chemical stability, making them ideal for high-performance coatings, lubricants, and specialty polymers. The compound’s CAS No. 2694726-04-8 is often associated with queries about its compatibility with other materials and its performance under extreme conditions. These inquiries align with the broader trend of developing sustainable and durable materials for industrial applications.

The synthesis of (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine typically involves the reaction of hexafluoropropan-2-ol with methylamine or its derivatives. This process has been optimized to achieve high yields and purity, as documented in recent patent literature. Users searching for synthetic routes to fluorinated amines often seek detailed protocols and safety considerations, which are critical for laboratory-scale and industrial production. The compound’s CAS number 2694726-04-8 serves as a key identifier in these technical discussions.

Environmental and regulatory considerations are also prominent in discussions about (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine. While fluorinated compounds offer numerous benefits, their persistence in the environment has raised questions about their long-term impact. Researchers are actively investigating biodegradable alternatives and greener synthesis methods to address these concerns. The compound’s CAS No. 2694726-04-8 is often referenced in studies focusing on the environmental fate of fluorinated chemicals, reflecting the intersection of innovation and sustainability.

In conclusion, (1,1,1,3,3,3-Hexafluoropropan-2-yl)(methyl)amine (CAS No. 2694726-04-8) represents a fascinating example of how fluorinated amines can bridge the gap between fundamental research and practical applications. Its unique properties make it a valuable tool for chemists working in pharmaceuticals, materials science, and beyond. As interest in fluorine chemistry continues to grow, this compound is poised to play an increasingly important role in the development of next-generation chemicals and materials.